Cas no 1807125-88-7 (3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde
• CAS No: 1807125-88-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4806045
• Update Time: 2025-10-29

3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-12-5(3-13)6(7(4)9)8(10)11/h2-3,8H,1H3
• InChI Key： MXPAELXXWHKJTE-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde

3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde (CAS No. 1807125-88-7) is a highly specialized organic chemical with a unique structure and a range of potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are well-known for their versatility and significance in organic synthesis, pharmaceuticals, and agrochemicals. The molecule features a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 4, a methyl group at position 5, and an aldehyde group at position 2. These substituents confer the compound with distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel agrochemicals with enhanced efficacy against pests and diseases. The presence of fluorine atoms in the molecule is particularly advantageous, as fluorinated compounds often exhibit improved stability, selectivity, and bioavailability compared to their non-fluorinated counterparts.

The synthesis of 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. One common approach is the use of the Hantzsch dihydropyridine synthesis, followed by selective oxidation and substitution reactions to introduce the desired substituents. The introduction of the difluoromethyl group at position 3 is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

One of the most intriguing aspects of this compound is its reactivity under various chemical conditions. For example, the aldehyde group at position 2 can undergo condensation reactions with nucleophiles such as ammonia or primary amines to form imines or Schiff bases. These derivatives have been shown to possess interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Furthermore, the fluoro and methyl groups at positions 4 and 5 contribute to the molecule's hydrophobicity and electronic characteristics, which are critical for its interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde in different chemical environments with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the electronic distribution and reactivity patterns of this compound. These studies have revealed that the molecule exhibits significant electron-withdrawing effects due to its fluorinated substituents, which can influence its participation in electrophilic or nucleophilic reactions.

In terms of applications, 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde has shown promise in the field of materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems for organic transformations. Additionally, derivatives of this compound have been explored for their potential as fluorescent sensors for detecting metal ions or harmful gases in environmental monitoring systems.

The toxicity profile of 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde has also been a subject of recent research interest. In vitro studies using human cell lines have indicated that while the compound exhibits moderate cytotoxicity at high concentrations, it demonstrates selective toxicity towards certain cancer cell lines due to its ability to inhibit key enzymes involved in cell proliferation.

In conclusion, 3-(Difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxaldehyde (CAS No. 1807125-88-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic research and industrial innovation.